Cas no 1547646-00-3 (6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid)

• Product Name: 6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• CAS No: 1547646-00-3
• MF: C₈H₇N₃O₃
• MW: 193.159481287003
• CID: 5741423
• PubChem ID: 84014491
• Update Time: 2026-03-11

6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• P20924
• 6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylic acid
• AS-84513
• 6-methoxy-1H-pyrazolo[3,4-b]pyridine-3-carboxylicacid
• MFCD26518403
• 1547646-00-3
• 1H-Pyrazolo[3,4-b]pyridine-3-carboxylic acid, 6-methoxy-
• 6-methoxy-2H-pyrazolo[3,4-b]pyridine-3-carboxylic acid

• Inchi： 1S/C8H7N3O3/c1-14-5-3-2-4-6(8(12)13)10-11-7(4)9-5/h2-3H,1H3,(H,12,13)(H,9,10,11)
• InChI Key： QLXQGJXBAMYPQW-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(N=1)=NNC=2C(=O)O

Computed Properties

• Exact Mass: 193.04874109g/mol
• Monoisotopic Mass: 193.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.1Ų

Experimental Properties

• Density: 1.547±0.06 g/cm3(Predicted)
• Boiling Point: 457.1±40.0 °C(Predicted)
• pka: 0.68±0.10(Predicted)